5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide

• Molecular Formula: C12H10BrN3O
• Molecular Weight: 292.13 g/mol
• IUPAC Name: 5-bromo-N-(4-methylpyridin-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H10BrN3O/c1-8-2-3-15-11(4-8)16-12(17)9-5-10(13)7-14-6-9/h2-7H,1H3,(H,15,16,17)
• InChI Key: XGDRVOANHWQTKM-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC(=CN=C2)Br

Description

5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a potent inhibitor of the protein kinase activity of the mammalian target of rapamycin (mTOR), which is a key regulator of cell growth and metabolism.

Mechanism of Action

5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide inhibits the protein kinase activity of 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide by binding to its active site. This prevents the activation of downstream signaling pathways that regulate cell growth and metabolism. The inhibition of 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide activity by 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and physiological effects:
The inhibition of 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide activity by 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide has several biochemical and physiological effects. It reduces protein synthesis, inhibits autophagy, and alters lipid metabolism. In cancer cells, it induces cell cycle arrest and apoptosis. In animal models, it has been shown to improve glucose metabolism and reduce inflammation.

Advantages and Limitations for Lab Experiments

The use of 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide in lab experiments has several advantages. It is a potent and specific inhibitor of 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide activity, which allows for precise modulation of the pathway. It has been extensively studied and optimized for use in scientific research. However, there are also limitations to its use. It may have off-target effects on other kinases and signaling pathways. It may also have different effects in different cell types and animal models.

Future Directions

There are several future directions for the use of 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide in scientific research. It may be investigated as a potential therapeutic agent for cancer, diabetes, and neurodegenerative disorders. It may also be used to study the role of 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide in aging and longevity. Additionally, new derivatives of the compound may be synthesized to improve its potency and specificity.

Synthesis Methods

The synthesis of 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide involves the reaction of 4-methyl-2-pyridinylamine with 5-bromo-2-chloronicotinoyl chloride. The resulting product is then treated with ammonia to yield the final compound. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide has been extensively studied for its potential use in scientific research. It is a potent inhibitor of the 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide pathway, which is a key regulator of cell growth and metabolism. The 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide pathway is dysregulated in many diseases, including cancer, diabetes, and neurodegenerative disorders. Therefore, 5-bromo-N-(4-methyl-2-pyridinyl)nicotinamide has been investigated as a potential therapeutic agent for these diseases.